![molecular formula C19H18BrN3O4 B2439730 8-(4-Bromophenyl)-11-methyl-13-propyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione CAS No. 848178-91-6](/img/structure/B2439730.png)
8-(4-Bromophenyl)-11-methyl-13-propyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione
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Overview
Description
The compound is a complex organic molecule with multiple functional groups, including a bromophenyl group, a triazatricyclo group, and a trione group. These groups suggest that the compound could have interesting chemical properties and potential applications .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, is likely to be quite complex. The presence of multiple functional groups and a cyclic structure suggests that it could have interesting structural properties .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a bromine atom could make the compound relatively heavy and possibly quite reactive .Scientific Research Applications
- Pyrazolines, including B4, have been studied for their antibacterial and antifungal properties. Reports suggest that they exhibit inhibitory effects against bacterial strains and fungal pathogens . These activities make them potential candidates for developing novel antimicrobial agents.
- Oxidative stress, characterized by an imbalance between reactive oxygen species (ROS) production and antioxidant defense mechanisms, plays a crucial role in various diseases. B4 has been investigated for its impact on oxidative stress markers, including malondialdehyde (MDA) levels . Although our results showed a dose-dependent increase in MDA concentration, statistically, this was insignificant. Nonetheless, understanding its effects on oxidative stress pathways is valuable for drug development.
- AchE is a critical enzyme involved in acetylcholine hydrolysis in the nervous system. B4’s impact on AchE activity was studied, revealing potential neurotoxic effects. Reduced AchE activity can lead to behavioral changes and impaired movement in both mammals and fish . Investigating B4’s influence on AchE provides insights into its neuropharmacological properties.
- B4’s unique structure makes it a valuable synthetic intermediate. Researchers have used similar pyrazoline derivatives as starting materials for natural product syntheses, demonstrating their versatility in organic chemistry . B4’s accessibility and reactivity position it as a useful building block for designing new compounds.
- Organic chemists have explored B4’s potential in cross-coupling reactions. For instance, 1-(4-bromophenyl)ethan-1-one, a related compound, has been used in Suzuki-Miyaura coupling reactions . B4’s bromophenyl moiety could similarly participate in diverse coupling reactions, enabling the synthesis of arylboronic acids and other functionalized molecules.
Antibacterial and Antifungal Activities
Oxidative Stress Modulation
Neurotoxic Potential and Acetylcholinesterase (AchE) Activity
Synthetic Building Block
Cross-Coupling Reactions
Future Directions
properties
IUPAC Name |
8-(4-bromophenyl)-11-methyl-13-propyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrN3O4/c1-3-8-23-16-15(17(24)22(2)19(23)26)13(10-4-6-11(20)7-5-10)14-12(21-16)9-27-18(14)25/h4-7,13,21H,3,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVCMWYVZDPJNHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C(C3=C(N2)COC3=O)C4=CC=C(C=C4)Br)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 4800412 |
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